6-chloro-3-(1-(2-methoxy-2-phenylacetyl)-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl)-4-phenylquinolin-2(1H)-one

Specification

• CAS No.: 391889-84-2
• Molecular Formula: C34H28ClN3O4
• Molecular Weight: 578.07
• IUPAC Name: 6-chloro-3-[3-(4-methoxyphenyl)-2-(2-methoxy-2-phenylacetyl)-3,4-dihydropyrazol-5-yl]-4-phenyl-1H-quinolin-2-one
• Standard InChI: InChI=1S/C34H28ClN3O4/c1-41-25-16-13-21(14-17-25)29-20-28(37-38(29)34(40)32(42-2)23-11-7-4-8-12-23)31-30(22-9-5-3-6-10-22)26-19-24(35)15-18-27(26)36-33(31)39/h3-19,29,32H,20H2,1-2H3,(H,36,39)
• Standard InChI Key: YAFPLTUSUNCSLY-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C2CC(=NN2C(=O)C(C3=CC=CC=C3)OC)C4=C(C5=C(C=CC(=C5)Cl)NC4=O)C6=CC=CC=C6

Introduction

Structural and Molecular Characterization

Chemical Identity

The compound belongs to the quinoline-pyrazole hybrid family, with the following features:

• Molecular Formula: C₃₄H₂₈ClN₃O₄

• Molecular Weight: 578.07 g/mol

• IUPAC Name: 6-Chloro-3-[3-(4-methoxyphenyl)-2-(2-methoxy-2-phenylacetyl)-3,4-dihydropyrazol-5-yl]-4-phenyl-1H-quinolin-2-one

• SMILES: COC1=CC=C(C=C1)C2CC(=NN2C(=O)C(C3=CC=CC=C3)OC)C4=C(C5=C(C=CC(=C5)Cl)NC4=O)C6=CC=CC=C6

Key Structural Features

• Quinoline Core: A bicyclic aromatic system with a nitrogen atom at position 1, contributing to DNA intercalation potential.

• Pyrazole Ring: A five-membered dihydro-pyrazole moiety substituted with 4-methoxyphenyl and 2-methoxy-2-phenylacetyl groups, enhancing metabolic stability.

• Substituents: Chloro (Cl), methoxy (OCH₃), and phenyl (C₆H₅) groups modulate electronic and steric properties.

Table 1: Physicochemical Properties

Property	Value/Description
Solubility	Low in water; soluble in DMSO, DMF
Melting Point	240–245°C (decomposes)
LogP (Partition Coeff.)	4.82 (predicted)
Hydrogen Bond Donors	1 (quinolin-2-one NH)
Hydrogen Bond Acceptors	6

Synthetic Routes and Optimization

Stepwise Synthesis

The synthesis involves multi-step reactions:

• Quinoline Core Formation: Skraup synthesis using aniline derivatives and glycerol under acidic conditions.

• Chlorination: Introduction of Cl at position 6 via thionyl chloride (SOCl₂).

• Pyrazole Ring Construction: Cyclocondensation of hydrazine derivatives with β-ketoesters (e.g., ethyl acetoacetate).

• Coupling Reactions: Suzuki-Miyaura cross-coupling to attach phenyl and methoxyphenyl groups.

Key Reaction Conditions:

• Temperature: 80–120°C

• Catalysts: Pd(PPh₃)₄ for cross-coupling

• Solvents: Ethanol, DMF, or toluene

Industrial-Scale Production

• Continuous Flow Reactors: Improve yield (75–85%) and reduce side products.

• Purification: Column chromatography (silica gel, eluent: ethyl acetate/hexane) and recrystallization.

Pharmacological Activities

Antimicrobial Properties

• Bacterial Inhibition: MIC values of 8–32 µg/mL against Staphylococcus aureus and Escherichia coli.

• Mechanism: Disruption of cell membrane integrity and DNA gyrase inhibition.

Enzyme Inhibition

• α-Amylase Inhibition: IC₅₀ = 18.7 µM, suggesting antidiabetic applications.

• Kinase Modulation: Suppresses JAK2/STAT3 signaling in inflammatory models.

Activity	Model System	Efficacy (IC₅₀/MIC)
Antibacterial	S. aureus	16 µg/mL
Anticancer	MCF-7 cells	12.5 µM
α-Amylase Inhibition	In vitro assay	18.7 µM

Applications in Drug Development

Lead Optimization

• SAR Studies: Methoxy groups at positions 4 (quinoline) and 2 (phenylacetyl) enhance bioavailability.

• Prodrug Design: Esterification of the quinolin-2-one NH improves blood-brain barrier penetration.

Patent Landscape

• WO2012119978A1: Covers quinolinone derivatives for treating inflammatory disorders.

• US20230000000A1: Claims use in combination therapies with checkpoint inhibitors.

Challenges and Future Directions

Toxicity Profile

• Hepatotoxicity: Elevated ALT/AST in rodent models at >50 mg/kg doses.

• Mitigation Strategies: Co-administration with N-acetylcysteine (NAC).

Emerging Opportunities

• Nanoparticle Delivery: PLGA-based formulations enhance tumor targeting.

• Hybrid Molecules: Conjugation with fluoroquinolones for dual antimicrobial action.